1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine

• IUPAC Name: [4-(2-methoxyphenyl)piperazin-1-yl]-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C19H22N2O2S/c1-23-17-9-5-4-8-16(17)20-11-13-21(14-12-20)19(22)15-7-3-6-10-18(15)24-2/h3-10H,11-14H2,1-2H3
• InChI Key: YTHAEIDQEUSKGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine, also known as MeOPP, is a piperazine derivative that has shown potential in various scientific research studies. It is a chemical compound that has gained attention due to its unique properties and potential applications in the field of biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has also been shown to have antioxidant properties, which may protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in the laboratory. 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine also has a low toxicity profile, which makes it suitable for in vitro and in vivo studies. However, 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has some limitations, such as its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine. One potential area of research is the development of 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine-based drugs for the treatment of Parkinson's disease and Alzheimer's disease. Another area of research is the study of the mechanism of action of 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine and its effects on neurotransmitter systems. Additionally, the study of 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine's antioxidant properties and its potential use in the prevention of oxidative stress and neurodegeneration is an area of interest for future research.
Conclusion:
In conclusion, 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine is a chemical compound that has shown potential in various scientific research studies. Its unique properties and potential applications in the field of biochemistry and pharmacology make it an interesting compound for further study. 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has shown promise in the treatment of various diseases, and its mechanism of action and biochemical and physiological effects are areas of ongoing research.

Scientific Research Applications

1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 1-(2-methoxyphenyl)-4-[2-(methylthio)benzoyl]piperazine has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.